Natural soiling—the deposition of dust onto surfaces—is a very complex problem and influenced by different factors, such as weather conditions, dust type, or surface properties. To investigate the individual impact of various factors and parameters, laboratory and outdoor soiling tests were performed for uncoated glass samples and glass samples with an antisoiling coating. For this, an advanced experimental setup was used operating at controlled environmental conditions. A detailed microscopic investigation with particle size analysis was performed to better understand the underlying physics of soiling effects and its influencing parameters, including relative humidity, surface temperature, tilt angle, and properties of the sample surface (i.e., glass coatings). Various effects were identified, which must not be neglected for correct interpretation of soiling test results. The article shows that particle rebound, natural convection, thermophoresis, capillary condensation, and adhesion properties of the surface have a substantial impact on soiling.

Degradation modes affecting series resistance ( R deg,modes ) are one of the major causes of performance degradation in outdoor operating photovoltaic (PV) modules. They have distinct loss incurring mechanisms under different climatic conditions. In this article, major R deg,modes have been investigated for their impact on the electrical parameters and differentiated based on their distinct electrical signatures at both cell and module levels. For this purpose, the major R deg,modes have been identified through cross-characterization of nine unaged PV modules subjected to temperature cycle, humidity freeze, and damp heat test conditions, using electroluminescence imaging and visual inspection. These R deg,modes have been broadly categorized as metallization interruption, metallization corrosion, and cracks with loss in the active cell area. The spatial characteristics of various R deg,modes have been modeled using distributed diode model of a solar cell, which has been experimentally validated. The change in fill factor has been chosen as a base metric to compare various R deg,modes . The results show that combined case of metallization interruptions can be more severe than metallization corrosion. The maximum loss in power of up to 40% has been calculated for interruption at the finger-busbar interface. Furthermore, based on the loss incurring mechanism, various R deg,modes exhibited distinct electrical signatures that were analyzed using normalized percentage change in voltage and current at the maximum power point, which has also been used to distinguish them. The distinct electrical signatures can be used for identification and nondestructive investigation of R deg,modes in the PV modules under field-operating conditions.

Maximum power point (MPP) tracking algorithms have always been at the forefront in photovoltaic (PV) systems to counter the nonlinearity caused by PV arrays and, thereby, harvest maximum power. There are several MPP trackers, including fixed and variable step size. The application of a fixed step-size MPP tracker leads to steady-state power oscillations around MPP. On the other hand, a conventional variable step-size MPP tracker employs a constant multiplying factor to increase the convergence rate; however, its response is found to be sluggish under PV parameters’ uncertainties. Therefore, in this article, an optimized fractional nonlinear synergetic controller (FNSC) driven MPP tracker is proposed to meticulously detect the true MPP. The proposed optimized FNSC provides a large dynamic range and ensures minimal sustained power oscillations around MPP even under unequal irradiances. The algorithm based on fractional calculus utilizes macrovariables for improving the performance of the proposed FNSC under steady-state and dynamic operating conditions. The effectiveness of the proposed optimized FNSC is verified using OPAL-RT (OP5700). The outcomes of this study validate the practicability of an FNSC-driven MPP tracker to guarantee less MPP tracking time. The MPP tracking time recorded with the proposed FNSC during steady-state and dynamic conditions is less than 21.80 and 20.80 ms , respectively. Besides, it guarantees 99.7% tracking efficiency and, thereby, outperforms the existing MPP trackers.

The potential-induced degradation shunting (PID-s) is a severe degradation mechanism that shows a significant drop in a module power in a very short duration. Hence, timely qualitative and quantitative evaluation of PID-s is required for taking preventive measures. Current–voltage ( I–V) characterization and electroluminescence (EL) imaging are widely used to assess the PID-s; however, the use of I–V is cumbersome in the field, whereas EL cannot quantify severely affected PID-s modules since heavily shunted cells do not have active EL emission. In this article, a quantitative application of inverse infrared (IR INV ) imaging with biasing (performed under conditions similar to EL) is proposed for the assessment of mild to severe forms of PID-s. The relationship between cell power loss and heat dissipation with PID-s progression is studied. It was observed that PID-s follows a characteristic temperature pattern in which cell temperature is proportional to the severity of PID-s. Hence, temperature is used as a determinant of PID-s. Based on this analysis, the generalized model is developed to estimate the cell-level power loss caused by PID-s using the cell temperatures obtained from IR INV images. The proposed model is experimentally tested on 20 mono- and polycrystalline silicon photovoltaic modules containing mild to severe states of PID-s. Results have shown that the proposed model enables the estimation of PID-s power loss within a module with a maximum relative error of $ \pm $ 5%.

The carrier selective contacts Si solar cells based on tunnel oxide passivated contact (TOPCon) have provided an efficiency of over 25%, and the large-scale production is planned. One of the crucial steps in TOPCon solar cells fabrication is furnace annealing at around 875 °C. We have investigated the rapid thermal annealing (RTA) for TOPCon solar cells. We discovered that the RTA carried out in air showed much fewer hydrogen-induced blisters than in the N 2 atmosphere. Second, the optical radiation and heat generated in RTA had a significant effect on the degradation of iV oc . The RTA with a SiN x :H layer on top of polysilicon generated iV oc of 706 mV. The mechanism of degradation under air versus nitrogen atmosphere and the effect of high-intensity light during the annealing process were inferred through various characterizations, such as surface morphology, surface passivation, crystallinity determination, chemical compositional changes, electrical sheet resistances, and oxidation state of ultrathin SiO x . The TOPCon after air RTA performed better than in nitrogen, optimally at 825 °C. Forming gas annealing further improved the iV oc . Crystallization and sheet resistance were dependent on the annealing temperature and time.

The effect of cracks in solar cells on the long-term degradation of photovoltaic (PV) modules remains to be determined. To investigate this effect in future studies, it is necessary to quantitatively describe the crack features (e.g., length) and correlate them with module power loss. Electroluminescence (EL) imaging is a common technique for identifying cracks. However, it is currently challenging and time-consuming to identify cracks in a large number of EL images and quantify complex crack features by human inspection. This article introduces a fast semantic segmentation method ( $\sim$ 0.18 s/cell) to automatically segment cracks from EL images and algorithms to extract crack features. We fine-tuned a UNet neural network model using pretrained VGG16 as the encoder and obtained an average F1 score of 0.875 and an intersection over union score of 0.782 on the testing set. With cracks and busbars segmented, we developed algorithms for extracting crack features, including the crack-isolated area, the brightness inside the isolated area, and the crack length. We also developed an automatic preprocessing tool for cropping individual cell images from EL images of PV modules ( $\sim$ 0.72 s/module). Our codes are published as open-source an software, and our annotated dataset composed of various types of cells is published as a benchmark for crack segmentation in EL images.

Metastable behavior in highly efficient MZO/CdSeTe/ CdTe solar cells has been reported previously. Different preconditioning procedures have been studied that are used to recover the performance of the devices. 11 wt% of MgO content in the MZO layer has shown to give optimized photovoltaic parameters in the device compared to other MZO compositions. J – V characteristics before preconditioning of the devices with higher MgO content show an “ S ” shaped behavior, which is removed during preconditioning. However, this recovery remained only for 3 days while the devices were stored under vacuum in the dark. Temperature-dependent J – V and capacitance measurements before and after preconditioning revealed the presence of recombination centers and defect levels at the MZO/absorber interface. Previous studies have shown degradation of MZO occurring if the layer is exposed to ambient atmosphere. Hall effect measurements on the MZO films showed no significant changes after any preconditioning or CdCl 2 treatment. Secondary-ion mass spectrometry images show diffusion of oxygen from the MZO layer into the CdSeTe region after CdCl 2 treatments. This likely enables the MZO to function as a buffer layer since it will increase the carrier concentration due to the formation of oxygen vacancies. As-deposited MZO thin films are insulating. However, the oxygen vacancies in the MZO layer also increase its reactivity and instability.

Prospective authors are requested to submit new, unpublished manuscripts for inclusion in the upcoming event described in this call for papers.

We demonstrate the scaling up of the perovskite photovoltaic technology with minimal performance losses by developing stable device architecture with industrially compatible processes. The monofacial (aperture area: 784 cm 2 ) and bifacial (aperture area: 781 cm 2 ) perovskite solar modules exhibit a power conversion efficiency of 13.1% and 11.9%, respectively. Moreover, the encapsulated bifacial mini-modules (aperture area: 4 cm 2 ) retained ∼92% of initial PCE after 1000 h of damp heat test.

Development of photovoltaic (PV)-powered vehicles is very important to play a critical role in a future carbon neutrality society because it has been reported that the vehicle integrated PVs (VIPVs) have great ability to reduce CO 2 emission from the transport sector. Usage of high-efficiency solar cell modules is essential due to the limited installable area of PV on vehicle exterior. This article presents test driving data of the Toyota Prius demonstration car installed with high-efficiency III-V compound triple-junction solar cell module with an efficiency of more than 30%. Average daily driving distance (DD) of 17 km/day under usage of air conditioning and 62% CO 2 emission reduction are demonstrated by actual driving in Nagoya, Japan. In addition, analytical results for impact of high-efficiency VIPV modules of more than 35% on increases in DD of more than 30 km/day average and reducing CO 2 emission of PV-powered vehicles of more than 70% reduction are also shown.